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Compound of Interest

Compound Name: Sodium chloride dihydrate

CAS No.: 23724-87-0

Cat. No.: B8313487

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the discovery, synthesis, and

characterization of a metastable form of sodium chloride dihydrate, denoted as SC2-II. This

recently identified hydrate offers new insights into the phase behavior of the NaCl-H₂O system,

with potential implications for various scientific and industrial fields, including cryopreservation

and planetary science.

Executive Summary
Researchers have identified a new, metastable dihydrate of sodium chloride (SC2-II) that forms

at ambient pressure through the rapid freezing of aqueous NaCl solutions.[1][2] This discovery

marks the first identification of a new NaCl hydrate forming from a liquid solution at atmospheric

pressure in two centuries.[1] Characterized by a unique crystalline structure, SC2-II irreversibly

transforms into the stable dihydrate form, hydrohalite (NaCl·2H₂O, or SC2-I), and ice upon

heating above 190 K.[1][2][3][4] This guide details the experimental protocols for its synthesis

and characterization, presents key quantitative data, and illustrates the experimental workflow

and phase transformation pathways.
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Quantitative Data Summary
The key quantitative parameters associated with the metastable sodium chloride dihydrate
(SC2-II) are summarized in the tables below.

Table 1: Thermodynamic and Transformation Properties of Metastable NaCl Dihydrate (SC2-II)

Property Value Unit Conditions

Heat of

Transformation (SC2-

II to SC2-I)

-3.47 ± 0.55 kJ mol⁻¹ Heating at 10 K min⁻¹

Transformation

Temperature Range
> 190 K Upon heating

Data sourced from calorimetric analyses of the exothermic transformation of SC2-II to

hydrohalite (SC2-I) and ice.[1][2][4]

Table 2: Proposed Crystallographic Data for Metastable NaCl Dihydrate (SC2-II)

Property Description

Crystal System Monoclinic

Space Group P2₁/c

Unit Cell
Proposed as a 3 × 1 × 3 supercell of hydrohalite

(SC2-I)

The crystal structure of SC2-II is proposed to be structurally related to hydrohalite.[1][2][3]

Experimental Protocols
The following sections provide detailed methodologies for the synthesis and characterization of

metastable sodium chloride dihydrate (SC2-II).

Synthesis of Metastable NaCl Dihydrate (SC2-II)
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The primary method for producing SC2-II is through the rapid freezing of a sodium chloride

solution.[1][2]

Materials:

Sodium chloride (NaCl)

Deionized water (H₂O) or Deuterium oxide (D₂O)

Liquid nitrogen

Procedure:

Prepare a 2 m (molal) solution of NaCl in either H₂O or D₂O.

Load the solution into a 1 mm diameter polyimide (Kapton) capillary tube.

Plunge the sealed capillary tube directly into liquid nitrogen (77 K). This achieves a rapid

cooling rate on the order of 10¹–10² K s⁻¹.[1][2][4]

The resulting solid is a mixture of the metastable NaCl dihydrate (SC2-II) and ice (Ih).

Characterization Methods
Instrumentation:

High-resolution powder X-ray diffractometer (e.g., I11 beamline at Diamond Light Source).[3]

Nitrogen cryostream.

Procedure:

Rapidly freeze the NaCl solution in a Kapton tube as described in section 3.1.

Mount the frozen sample onto the diffractometer.

Cool the sample to 80 K using a nitrogen cryostream.[3]

Collect pXRD patterns at the base temperature to confirm the presence of SC2-II and ice Ih.
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To study the phase transformation, heat the sample from 170 K to 206 K and collect pXRD

patterns at intervals to monitor the decomposition of SC2-II and the formation of SC2-I.[1]

Instrumentation:

High-intensity, medium-resolution powder diffractometer (e.g., NIMROD at ISIS Neutron and

Muon Source).[3]

Procedure:

Prepare a sample of rapidly frozen NaCl-D₂O solution.

Load the crushed, frozen sample into a suitable container for neutron diffraction analysis.

Cool the sample to 100 K.

Collect an initial diffraction pattern.

Heat the sample in-situ from 100 K to 240 K at a rate of 1 K min⁻¹.

Collect diffraction patterns at 10 K intervals to observe the phase transition from SC2-II to

SC2-I.[3]

Instrumentation:

Raman spectrometer equipped with a cryostage (e.g., Horiba LabRAM HR Evolution with a

Linkam FDCS196 cryostage).[1][3]

532 nm laser.

Procedure:

Flash Frozen (FF) Sample: Place a 10 μL droplet of 2 m NaCl-H₂O solution onto a glass

slide pre-cooled to 77 K on the cryostage.[1][3]

Slow Frozen (SF) Sample (for comparison): Place a 10 μL droplet of 2 m NaCl-H₂O solution

onto a glass slide at room temperature and cool to 77 K at a rate of 20 K/min.[1][3]
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Acquire Raman spectra from both samples at 100 K to distinguish the spectral features of

the rapidly frozen sample (containing SC2-II) from the slow-frozen sample (containing SC2-

I).[1][3]

Instrumentation:

Differential Scanning Calorimeter (e.g., PerkinElmer DSC 8000).[1]

Procedure:

Prepare a flash-frozen sample of NaCl-H₂O solution.

Under liquid nitrogen, load the frozen sample into a stainless-steel capsule and transfer it to

the pre-cooled DSC furnace at 95 K.

Allow the temperature to equilibrate for 4 minutes.

Heat the sample to 293 K at a rate of 10 K min⁻¹ to measure the heat flow associated with

the exothermic transformation of SC2-II to SC2-I.[1]

Visualizations
The following diagrams illustrate the experimental workflow and the phase transformation

pathway of metastable sodium chloride dihydrate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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